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Compound of Interest

Compound Name: Metastron (TN)

CAS No.: 38270-90-5

Cat. No.: B1199363 Get Quote

)

Executive Summary: The Radiological Profile
Handling Metastron (

) requires a fundamental shift in mindset from standard gamma-emitting isotopes (like

). Strontium-89 is a pure beta emitter with a high maximum energy of 1.46 MeV and a physical
half-life of 50.5 days.[1][2]

Critical Safety Distinction: Unlike gamma sources where the primary risk is deep tissue

irradiation from a distance, the primary risks with

are:

Bremsstrahlung Production: Incorrect shielding (e.g., using lead only) creates secondary X-

rays.

Extremity Dose: High energy betas deposit massive energy in the first few millimeters of

tissue (skin/hands).

Contamination: Ingestion or inhalation leads to bone localization, causing long-term marrow

toxicity.
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The Physics of Shielding: The "Z-Number" Rule
Do not use standard lead aprons or lead bricks as your primary shield. When a high-energy

beta particle hits a high-density (High-Z) material like lead, it rapidly decelerates, converting its

kinetic energy into X-rays (Bremsstrahlung or "braking radiation").

The Protocol:

Primary Shield (Inner Layer): Low-Z material (Acrylic/Lucite/Plastic). This absorbs the beta

particles without generating significant X-rays.

Secondary Shield (Outer Layer): High-Z material (Lead). This absorbs any minor

Bremsstrahlung that is produced.

Visualization: Interaction Mechanics
The following diagram illustrates why plastic must precede lead.
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Figure 1: Comparative shielding logic. Path A (Red) shows the hazard of using Lead primarily.

Path B (Green) shows the correct Low-Z absorption method.

Personal Protective Equipment (PPE) Matrix
This protocol is designed to minimize skin contamination and extremity dose.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1199363?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Specification Rationale

Hand Protection

Double Gloves (Nitrile or

Latex). Change outer pair

every 20 mins.

The highest dose is to the

fingers. Double gloving

reduces skin dose by distance

and allows shedding of

contaminated outer layers

immediately.

Eye Protection
Wrap-around Safety Glasses

or Face Shield.

Beta particles can damage the

lens of the eye (cataracts).

Splash protection is vital

during dispensing.

Body Shielding

Lab Coat (Buttoned, long

sleeve). Tyvek sleeves

recommended for high-activity

dispensing.

Prevents skin contamination.

[3][4] Lead aprons are

generally not recommended

unless mixed fields exist, as

they are heavy and ineffective

against betas.

Dosimetry
Ring Dosimeter (TLD) + Whole

Body Badge.

Critical: The ring badge must

be worn on the dominant hand,

inside the glove, facing the

palm (source side).

Syringe Shield
Lucite/Acrylic Syringe Shield

(Min 10mm).

Stops >99% of beta emissions.

[1] Do not use standard

lead/tungsten syringe shields

unless they have a plastic

liner.

Operational Workflow & Handling Protocol
Phase 1: Preparation & Calibration

Work Station: Use a dedicated bench covered with plastic-backed absorbent paper.

Vial Handling: Never handle the vial directly. Use long forceps (15–20 cm) to maximize the

Inverse Square Law.
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Assay: When measuring in a dose calibrator, ensure the dipper is plastic-lined to prevent

Bremsstrahlung readings that skew the calibration.

Phase 2: Administration (The "Tissue Necrosis" Risk)
Warning: Extravasation (leakage into tissue) of

can cause severe tissue necrosis due to the high local energy deposition.

Patency Check: Establish a patent IV line with saline before introducing the isotope.

Shielded Injection: Use a Lucite syringe shield.

Flush: Flush the line with 10–20 mL saline post-injection to ensure full dose delivery and

clear the vein.

Phase 3: Waste & Excretion (The 50.5 Day Challenge)
Strontium-89 mimics calcium.[1][2][5][6] It localizes in bone, but unbound isotope is excreted:[6]

Urinary Excretion: ~80% of excretion occurs via urine, mostly in the first 2 days.[1][6]

Fecal Excretion: ~20%.

Waste Protocol:

Segregation: Do not mix

waste with short-lived isotopes (like

).

Storage: Calculate "Decay in Storage" based on the 50.5-day half-life.

Rule of Thumb: 10 half-lives = ~505 days (approx 1.4 years) to reach background levels.

Visualization: Operational Logic Flow
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Figure 2: Operational workflow emphasizing the long-term storage requirement for waste.

Emergency Procedures: Spills
Because
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is not volatile, the risk is surface contamination.

Stop & Warn: Notify nearby personnel.

Contain: Place absorbent pads (absorbent side down) over the spill.

Survey: Use a Geiger-Müller (GM) pancake probe.

Note: A standard GM probe is highly efficient at detecting these high-energy betas.

Clean: Clean from the outside in (centripetal) to avoid spreading.

Decontaminate Skin: If skin is contaminated, wash with mild soap and tepid water. Do not

scrub abrasively (avoids breaking the skin barrier).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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